Cas no 1262515-98-9 (Propanimidamide, 3-amino-, hydrochloride (1:1))
Propanimidamide, 3-amino-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Propanimidamide, 3-amino-, hydrochloride (1:1)
- 3-aminopropanimidamide hydrochloride
- 1262515-98-9
- EN300-658736
- 3-Aminopropanimidamide;hydrochloride
-
- Inchi: 1S/C3H9N3.ClH/c4-2-1-3(5)6;/h1-2,4H2,(H3,5,6);1H
- InChI Key: WSLPRSXDLWNBQT-UHFFFAOYSA-N
- SMILES: C(CN)C(N)=N.Cl
Computed Properties
- Exact Mass: 123.0563250g/mol
- Monoisotopic Mass: 123.0563250g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 50
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.9Ų
Propanimidamide, 3-amino-, hydrochloride (1:1) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-658736-0.05g |
3-aminopropanimidamide hydrochloride |
1262515-98-9 | 95.0% | 0.05g |
$268.0 | 2025-03-13 | |
| Enamine | EN300-658736-0.1g |
3-aminopropanimidamide hydrochloride |
1262515-98-9 | 95.0% | 0.1g |
$400.0 | 2025-03-13 | |
| Enamine | EN300-658736-0.25g |
3-aminopropanimidamide hydrochloride |
1262515-98-9 | 95.0% | 0.25g |
$572.0 | 2025-03-13 | |
| Enamine | EN300-658736-0.5g |
3-aminopropanimidamide hydrochloride |
1262515-98-9 | 95.0% | 0.5g |
$902.0 | 2025-03-13 | |
| Enamine | EN300-658736-1.0g |
3-aminopropanimidamide hydrochloride |
1262515-98-9 | 95.0% | 1.0g |
$1157.0 | 2025-03-13 | |
| Enamine | EN300-658736-2.5g |
3-aminopropanimidamide hydrochloride |
1262515-98-9 | 95.0% | 2.5g |
$2268.0 | 2025-03-13 | |
| Enamine | EN300-658736-5.0g |
3-aminopropanimidamide hydrochloride |
1262515-98-9 | 95.0% | 5.0g |
$3355.0 | 2025-03-13 | |
| Enamine | EN300-658736-10.0g |
3-aminopropanimidamide hydrochloride |
1262515-98-9 | 95.0% | 10.0g |
$4974.0 | 2025-03-13 |
Propanimidamide, 3-amino-, hydrochloride (1:1) Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on Propanimidamide, 3-amino-, hydrochloride (1:1)
Comprehensive Overview of Propanimidamide, 3-amino-, hydrochloride (1:1) (CAS No. 1262515-98-9)
Propanimidamide, 3-amino-, hydrochloride (1:1) (CAS No. 1262515-98-9) is a specialized organic compound with significant applications in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of amidine derivatives, which are known for their versatile reactivity and utility in synthetic chemistry. The hydrochloride salt form enhances its stability and solubility, making it a preferred choice for laboratory and industrial applications.
In recent years, the demand for 3-amino-propanimidamide derivatives has surged due to their potential role in drug discovery and development. Researchers are particularly interested in its pharmacological properties, as it serves as a key intermediate in the synthesis of bioactive molecules. Its CAS No. 1262515-98-9 is frequently searched in academic databases, reflecting its growing importance in medicinal chemistry. The compound's unique structure allows for modifications that can lead to novel therapeutic agents, addressing current health challenges such as antimicrobial resistance and chronic diseases.
The synthesis of Propanimidamide, 3-amino-, hydrochloride (1:1) involves precise chemical steps to ensure high purity and yield. Its molecular formula and structural features are critical for understanding its reactivity and compatibility with other reagents. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to characterize this compound, ensuring it meets the stringent standards required for research and development. These methods are also highlighted in user queries, as scientists seek reliable protocols for handling and analyzing such compounds.
From an industrial perspective, CAS No. 1262515-98-9 is valued for its scalability and reproducibility. Manufacturers emphasize its role in producing high-value intermediates for APIs (Active Pharmaceutical Ingredients). The compound's hydrochloride salt form is particularly advantageous for formulation stability, a topic frequently discussed in pharmaceutical forums. Additionally, its compatibility with green chemistry principles aligns with the industry's shift toward sustainable practices, a hot topic among environmentally conscious researchers.
Beyond pharmaceuticals, Propanimidamide, 3-amino-, hydrochloride (1:1) finds applications in agrochemical research, where its derivatives are explored for crop protection. This dual utility in human health and agriculture underscores its interdisciplinary relevance. Users often search for safety data and handling guidelines, reflecting the need for comprehensive information on its use in diverse settings. Regulatory compliance and quality control are also frequently queried, as industries prioritize adherence to global standards.
In summary, Propanimidamide, 3-amino-, hydrochloride (1:1) (CAS No. 1262515-98-9) is a compound of immense scientific and industrial interest. Its versatile applications, coupled with its structural uniqueness, make it a focal point in contemporary research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing both medical and agricultural innovations. For researchers and industry professionals, understanding its properties and applications is essential for leveraging its full potential.
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